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Compound of Interest

Compound Name: D-Glucose

Cat. No.: B1605176 Get Quote

For researchers and scientists in drug development and other laboratory settings, the

responsible management and disposal of chemical reagents like D-Glucose are paramount for

ensuring a safe and compliant work environment. This guide provides a comprehensive, step-

by-step procedure for the proper disposal of D-Glucose.

Core Disposal Principles
D-Glucose, in its pure form, is not classified as a hazardous substance.[1] However, it is

crucial to handle its disposal with care to prevent environmental contamination and adhere to

local regulations. The primary method of disposal is through a licensed professional waste

disposal service.[2][3] Under no circumstances should D-Glucose be disposed of down the

drain or in regular trash.[4]

Safety and Handling Summary
A summary of key safety and disposal parameters for D-Glucose is provided in the table

below.
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Parameter Information Citation

Chemical Nature Solid [4]

GHS Hazard Classification
Not a hazardous substance or

mixture
[2]

Radioactivity Not radioactive [2][4]

Primary Disposal Route
Approved chemical waste

disposal company
[4][5]

Environmental Hazards

Slightly hazardous for water;

do not allow to reach ground

water, water courses, or

sewage systems.

[6]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves, and

a lab coat.

[2]

**Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Identify all waste streams containing D-Glucose.

Segregate D-Glucose waste from other chemical waste, particularly hazardous and

radioactive materials.[2][4]

2. Containerization and Labeling:

Place solid D-Glucose waste, including contaminated items like weighing paper or gloves,

into a clean, dry, and sealable container.[2]

Clearly label the container with the full chemical name ("D-Glucose") and any other

identifiers required by your institution.[2]

For solutions, absorb the liquid with an inert material and place it in a designated and

properly labeled waste container.[3]
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3. Storage:

Store the sealed waste container with other non-hazardous solid chemical waste.[2]

Ensure it is kept separate from incompatible materials, such as strong oxidizing agents.[2]

4. Professional Disposal:

Arrange for a licensed professional waste disposal service to collect and dispose of the

material.[3][5]

Provide the waste disposal company with the Safety Data Sheet (SDS) for D-Glucose.[4]

5. Documentation:

Maintain a record of the waste disposal, including the date, quantity, and the disposal vendor,

in accordance with your institution's and local regulations.[4]

6. Spill Management:

In the event of a spill, immediately clean it up using dry methods such as sweeping or

vacuuming to avoid generating dust.[2]

Place the collected material into a sealed, labeled container for disposal.[2]

Do not allow the spilled product to enter drains or water courses.[2][5]

Disposal of Isotopically Labeled D-Glucose
D-Glucose labeled with stable isotopes, such as Carbon-13 (¹³C) or Deuterium (²H), is not

radioactive.[2][4] Therefore, it does not require the specialized handling and disposal protocols

for radioactive materials. The disposal of D-Glucose with stable isotopes should follow the

same procedures for non-hazardous chemical waste as outlined above, unless it is mixed with

other hazardous materials.[4]

Logical Workflow for D-Glucose Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_alpha_D_glucose_d7_A_Procedural_Guide.pdf
https://isotope.com/product/attachment/DLM-349-1/D-Glucose%20%286%2C6-D%E2%82%82%2C%2099%25%29%20-%20DLM-349%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/product/b1605176?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C2_d2_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C2_d2_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C_1_A_Guide_for_Laboratory_Professionals.pdf
https://isotope.com/product/attachment/DLM-349-1/D-Glucose%20%286%2C6-D%E2%82%82%2C%2099%25%29%20-%20DLM-349%20-%20V.4.0%20-%20US%20-%20English%20US.pdf
https://www.benchchem.com/product/b1605176?utm_src=pdf-body
https://www.benchchem.com/product/b1605176?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C_1_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C2_d2_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1605176?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C2_d2_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1605176?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making process for the proper disposal of D-
Glucose waste in a laboratory setting.

D-Glucose Waste

Is the waste mixed with
hazardous chemicals?

Is the waste radioactive?

No

Dispose as Hazardous
Chemical Waste following

institutional protocols.

Yes

Dispose as Radioactive Waste
following institutional and

regulatory protocols.

Yes

Segregate from other
waste streams.

No

Package in a sealed,
labeled container.

Arrange for disposal via a
licensed waste disposal service.

Do NOT pour down the drain
or discard in regular trash.
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Caption: Decision-making workflow for the proper disposal of D-Glucose waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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